Cas no 147047-03-8 (3',4',5,7-Tetrahydroxy-5'-prenylflavanone; (S)-form, 3',4'-Di-Me ether)
147047-03-8 structure
Product Name:3',4',5,7-Tetrahydroxy-5'-prenylflavanone; (S)-form, 3',4'-Di-Me ether
CAS No:147047-03-8
MF:C22H24O6
MW:384.422367095947
CID:6647647
PubChem ID:42608012
Update Time:2024-03-02
3',4',5,7-Tetrahydroxy-5'-prenylflavanone; (S)-form, 3',4'-Di-Me ether Chemical and Physical Properties
Names and Identifiers
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- 3',4',5,7-Tetrahydroxy-5'-prenylflavanone; (S)-form, 3',4'-Di-Me ether
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- Inchi: 1S/C22H24O6/c1-12(2)5-6-13-7-14(8-20(26-3)22(13)27-4)18-11-17(25)21-16(24)9-15(23)10-19(21)28-18/h5,7-10,18,23-24H,6,11H2,1-4H3
- InChI Key: LMJYCCOYYJEVOW-UHFFFAOYSA-N
- SMILES: O1C2C=C(C=C(C=2C(CC1C1C=C(C(=C(C/C=C(\C)/C)C=1)OC)OC)=O)O)O
Computed Properties
- Exact Mass: 384.15728848g/mol
- Monoisotopic Mass: 384.15728848g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 571
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 85.2Ų
3',4',5,7-Tetrahydroxy-5'-prenylflavanone; (S)-form, 3',4'-Di-Me ether Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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